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Introduction to 2-Butoxyethyl Oleate

2-Butoxyethyl oleate is a synthetic ester derivative that has gained significant attention in specialized

lubricant applications due to its unique combination of chemical properties and performance

characteristics. This chemical compound, systematically known as 2-butoxyethyl (9Z)-octadec-9-enoate

with CAS registry number 109-39-7, represents a specialized ester structure that integrates oleic acid's

favorable lubricity with the solubility-enhancing butoxyethoxy segment [1]. The molecular architecture of

this compound delivers exceptional surface activity and film-strengthening capabilities, making it

particularly valuable in formulating advanced lubricant systems for demanding industrial, metalworking, and

potentially specialized pharmaceutical manufacturing applications [2].

The compound's structure features a polar ester group that facilitates strong adsorption onto metal surfaces,

while the long hydrocarbon chains provide effective separation of interacting surfaces. The presence of the

butoxyethyl group significantly enhances solubility characteristics in various base oils and additive

packages, allowing formulators to achieve homogeneous blends with other performance additives [3]. For

researchers and scientists engaged in lubricant development and application engineering, understanding the

structure-property relationships of 2-butoxyethyl oleate is essential for optimizing its performance in

diverse operational environments, from industrial machinery to precision equipment in pharmaceutical

manufacturing settings.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 12 Tech Support

https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-interest
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://precision.fda.gov/uniisearch/srs/unii/401n7o67aa
https://patents.google.com/patent/US4585565A/en
https://www.lehvoss.it/en/products/additives-for-lubricants-and-functional-fluids
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Chemical and Physical Properties

The functional characteristics of 2-butoxyethyl oleate as a lubricant component are direct manifestations

of its fundamental chemical and physical properties. This monoester compound with molecular formula

C₂₄H₄₆O₃ exhibits a balanced molecular architecture that confers favorable lubricating characteristics

across a range of operating conditions [4] [1] [5]. The compound's specific property profile determines its

behavior in lubricant formulations and influences parameters such as film strength, temperature stability, and

surface interactions.

Table 1: Fundamental Physicochemical Properties of 2-Butoxyethyl Oleate

Property Value Unit Method/Conditions

CAS RN 109-39-7 - -

Molecular Formula C₂₄H₄₆O₃ - -

Molecular Weight 382.62 g/mol -

Density 0.893 g/cm³ at 20°C

Boiling Point 462.5 °C at 760 mmHg

Flash Point 168.5 °C Closed cup

Refractive Index 1.457 - n20/D

Vapor Pressure 9.81×10⁻⁹ mmHg at 25°C

Partition Coefficient (LogP) 7.38 - -

The relatively high molecular weight of 382.62 g/mol contributes to the compound's low volatility

characteristics, as evidenced by the substantial boiling point of 462.5°C and minimal vapor pressure at

ambient conditions [4] [5]. The elevated flash point of 168.5°C indicates commendable safety

characteristics during storage and handling, particularly important in industrial settings where high-

temperature operations may occur [5]. With a density of 0.893 g/cm³, the compound is slightly less dense
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than water, which influences its behavior in emulsion systems and separation characteristics in applications

where water contact may occur.

The hydrophobic nature of 2-butoxyethyl oleate is reflected in its high calculated partition coefficient

(LogP = 7.38), suggesting strong preference for organic phases [5]. This property significantly impacts the

compound's environmental fate and must be considered when designing lubricant systems with specific

environmental compatibility requirements. The relatively low refractive index (1.457) is characteristic of

saturated and unsaturated ester compounds, providing a reference point for quality control and purity

assessments during formulation processes [5].

Lubricant Formulation Applications

Metalworking Lubricants

The application of 2-butoxyethyl oleate in metalworking lubricants represents one of its most significant

industrial uses, particularly in formulations requiring enhanced lubricity and surface activity. Experimental

data and patent literature demonstrate that this oleate ester functions effectively as both a lubricity improver

and a surface modifier in various metal processing operations, including rolling, cutting, grinding, and

drilling applications [2] [3]. The compound's molecular structure enables effective reduction of friction and

wear between tooling and workpiece surfaces, thereby improving finish quality and extending tool service

life.

In specific patent documentation (US4585565A), alkoxyalkyl esters including 2-butoxyethyl oleate have

been incorporated into metalworking lubricant compositions comprising mineral oil bases with the ester

component serving as a performance-enhancing additive [2]. These formulations typically contain between

5-30% of the ester component in combination with other additives such as extreme pressure agents,

corrosion inhibitors, and emulsifiers to create comprehensive lubricant systems capable of meeting

demanding manufacturing specifications. The unique attribute of 2-butoxyethyl oleate in these applications

is its ability to maintain effective lubricating films under both boundary and hydrodynamic lubrication

regimes, making it particularly valuable in metal forming operations where load conditions vary

significantly.

Formulation Example: Basic Metalworking Fluid Concentrate
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Mineral oil base: 60-70% (e.g., Group I or II mineral oil)

2-Butoxyethyl oleate: 15-25% (primary lubricity agent)
Emulsifier system: 8-12% (typically nonionic surfactants)

Extreme pressure additive: 3-5% (e.g., sulfurized compounds)
Corrosion inhibitor: 1-2% (e.g., carboxylic acids or amines)

Antioxidant: 0.5-1% (e.g., phenolic or amine-type)

This concentrate is typically diluted with water at ratios between 1:10 to 1:30 for final application,

depending on the specific metalworking operation and severity of conditions [2]. The 2-butoxyethyl oleate

component provides significant improvements in emulsion stability compared to simple mineral oil systems,

while delivering superior lubricity that translates to reduced energy consumption, improved surface finishes,

and extended tool life in industrial operations.

Synthetic and Bio-based Lubricant Systems

The growing emphasis on sustainability and environmental compatibility in industrial lubricants has

driven increased interest in ester-based formulations, where 2-butoxyethyl oleate serves as a valuable

component. Within the broader category of fatty acid esters, this compound offers formulation scientists a

balance between performance characteristics and practical handling properties [3]. Industry literature

categorizes 2-butoxyethyl oleate within the family of mono-esters derived from oleic acid, noting its

particular effectiveness in applications requiring a combination of excellent lubricity, manageable viscosity,

and good surface wetting characteristics.

When compared to other esters commonly employed in lubricant applications, 2-butoxyethyl oleate

occupies a specific performance niche. The following table compares key properties of 2-butoxyethyl oleate

with other commonly used ester base stocks and additives:

Table 2: Comparison of 2-Butoxyethyl Oleate with Other Lubricant Esters

Ester Type
Viscosity @
40°C
(mm²/s)

Viscosity
Index

Pour
Point
(°C)

Key
Characteristics

Typical
Applications

2-Butoxyethyl oleate ~15-20 (est.) >200 (est.) <-20

(est.)

Excellent lubricity,

good solubility

Metalworking,

rolling oils
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Ester Type
Viscosity @
40°C
(mm²/s)

Viscosity
Index

Pour
Point
(°C)

Key
Characteristics

Typical
Applications

2-Ethylhexyl oleate
[3]

10 >220 <-30 Low odor, high
lubricity

Aluminum
processing,

cutting fluids

Isotridecyl stearate

[3]

16 ~180 (est.) <-15 High flash point,

thermal stability

Industrial gear

oils

Diisotridecyl adipate

[3]

30 ~150 (est.) <-50 Excellent low temp

properties

Automotive,

industrial
lubricants

Trimethylolpropane
trioleate [3]

45 >200 <-30 High stability, low
volatility

Rolling
applications, HT

greases

The distinctive property profile of 2-butoxyethyl oleate positions it as an effective lubricity enhancer

across diverse application temperatures while maintaining compatibility with both mineral oil and synthetic

base stocks. Technical data suggests that esters of oleic acid, including 2-butoxyethyl oleate, demonstrate

particularly favorable viscosity-temperature relationships (high viscosity index) compared to many

mineral oil base stocks, contributing to more consistent lubricating performance across operational

temperature ranges [3]. This characteristic is especially valuable in applications such as chain oils, gear

lubricants, and hydraulic fluids where equipment may experience significant temperature variations during

operation.

Experimental Protocols and Testing Methodologies

Emulsion Stability Testing Protocol

Emulsion stability is a critical performance parameter for metalworking fluids containing 2-butoxyethyl

oleate, as it directly influences product shelf life and application performance. This protocol outlines a
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standardized methodology for evaluating the emulsion stability of lubricant formulations incorporating 2-

butoxyethyl oleate as a key component.

Materials and Equipment

Lubricant concentrate containing 2-butoxyethyl oleate (15-25%)
Deionized water

Graduated cylinders (100 mL with ground glass stoppers)
Constant temperature water bath (±1°C control)

Turbidity meter or spectrophotometer
pH meter

Centrifuge with controlled temperature capability

Procedure

Prepare a 5% dilution of the lubricant concentrate in deionized water at 25°C using a magnetic stirrer

set at 500 rpm for 5 minutes.
Transfer 100 mL of the emulsion to a graduated cylinder, record initial turbidity and pH values.

Place cylinders in a constant temperature water bath maintained at 20°C, 40°C, and 55°C for
evaluation of temperature effects.

Record observations at 1, 4, 8, and 24-hour intervals for:
Phase separation (mL of separated oil or cream layer)

Turbidity changes (NTU units)
pH variation

For accelerated stability testing, subject emulsion samples to centrifugation at 3000 rpm for 30
minutes at 25°C, then measure percentage phase separation.

Repeat the entire procedure at water hardness levels of 50 ppm, 150 ppm, and 300 ppm (as CaCO₃)
to evaluate hardness tolerance.

Acceptance Criteria

Excellent stability: <1% separation after 24 hours at 55°C
Good stability: 1-3% separation after 24 hours at 55°C

Marginal stability: 3-5% separation after 24 hours at 55°C
Unacceptable: >5% separation after 24 hours at 55°C

Formulations containing 2-butoxyethyl oleate typically demonstrate enhanced emulsion stability compared

to simple mineral oil systems due to the surfactant-like character of the butoxyethoxy group, which

facilitates formation of more stable oil-in-water emulsions [2].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 12 Tech Support

https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://patents.google.com/patent/US4585565A/en
https://www.smolecule.com/products/s1511955?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Extreme Pressure (EP) and Antiwear Testing

The lubricity-enhancing properties of 2-butoxyethyl oleate can be quantitatively evaluated using

standardized extreme pressure and antiwear testing protocols. These tests provide critical data on the

compound's performance under boundary lubrication conditions where surface contact occurs between

opposing asperities.

Four-Ball Wear Test Protocol

Equipment Setup: Configure Four-Ball Wear tester according to ASTM D4172 standards.
Test Conditions:

Load: 40 kg, 60 kg, 80 kg, 100 kg (progressive loading)
Speed: 1200 rpm ± 60 rpm

Temperature: 75°C ± 2°C
Duration: 60 minutes ± 1 minute

Steel balls: 12.7 mm diameter, AISI E-52100 steel, Rockwell C hardness 64-66
Procedure:

Clean all test components thoroughly with petroleum ether followed by acetone.
Position one steel ball in the driving collet and three stationary balls locked in position in the ball

pot.
Add 10 mL of test lubricant (formulation containing 2-butoxyethyl oleate) to cover the

stationary balls.
Apply specified load and run test for predetermined duration at controlled temperature.

After test completion, carefully disassemble apparatus, clean wear scars, and measure wear
scar diameters on the three stationary balls using an optical microscope.

Calculate mean wear scar diameter (MWD) and standard deviation.
Data Analysis:

Compare MWD values for formulations with and without 2-butoxyethyl oleate.
Calculate percentage wear reduction using the formula: % Reduction = [(MWD₀ -

MWD₁)/MWD₀] × 100
Perform metallurgical examination of wear scars using scanning electron microscopy to

characterize wear mechanisms.

The extreme pressure performance can be further evaluated using the Four-Ball EP test (ASTM D2783) to

determine the weld point and load-wear index, providing critical data on the maximum load-carrying

capacity of lubricant formulations containing 2-butoxyethyl oleate [2].
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Corrosion Prevention Testing
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Corrosion inhibition is a critical secondary function of lubricant formulations, particularly in metalworking

applications where processed components may be stored before further processing. This protocol evaluates

the corrosion prevention capabilities of formulations containing 2-butoxyethyl oleate.

Humidity Cabinet Testing (ASTM D1748)

Prepare metal coupons (cast iron, steel, aluminum, brass) according to standard dimensions and

surface finish specifications.
Clean coupons thoroughly to remove any protective oils or surface contaminants.

Apply test lubricant to coupons by dipping, ensuring complete coverage, then drain excess fluid.
Place coupons in humidity cabinet maintained at 49°C ± 1°C with 95-100% relative humidity.

Position coupons at a 15-30° angle from vertical to allow condensate runoff.
Examine coupons at 24-hour intervals for signs of corrosion, rust formation, or staining.

Document results visually and numerically using standardized rating scales.

Formulations containing 2-butoxyethyl oleate typically demonstrate enhanced corrosion protection

compared to base mineral oils alone, attributable to the compound's ability to form more continuous and

adherent protective films on metal surfaces [2].

Structure-Activity Relationship Analysis

The lubrication efficacy of 2-butoxyethyl oleate can be fundamentally understood through analysis of its

molecular structure and how specific components contribute to its performance characteristics. The

compound's architecture consists of three key domains that synergistically contribute to its lubricating

properties.

Molecular Domain Analysis

Oleate moiety: The C18 unsaturated hydrocarbon chain derived from oleic acid provides the primary

hydrophobic character and determines the compound's viscosity characteristics. The cis-double bond

at the 9-position introduces a molecular kink that prevents tight crystalline packing, resulting in a low

pour point and improved fluidity at reduced temperatures. This structural feature enhances the

compound's performance in applications requiring operation across wide temperature ranges [3].

Ester linkage: The polar carbonyl group serves as a strong adsorption site for metal surfaces,

facilitating the formation of oriented molecular films that effectively separate interacting surfaces. This

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 9 / 12 Tech Support

https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://patents.google.com/patent/US4585565A/en
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.lehvoss.it/en/products/additives-for-lubricants-and-functional-fluids
https://www.smolecule.com/products/s1511955?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


molecular orientation creates a protective boundary layer that reduces both friction and wear under

high-load conditions. The ester functionality also contributes to the compound's inherent

biodegradability, an increasingly important consideration in environmentally sensitive applications

[3].

Butoxyethoxy segment: This portion of the molecule dramatically influences solubility

characteristics and surface activity. The oxygen atoms within this segment introduce mild polarity

that enhances compatibility with both polar additives and non-polar base oils. This segment also

contributes to the compound's effectiveness in stabilizing oil-water interfaces in emulsion systems,

making it particularly valuable in metalworking fluid applications [2].

Structure-Activity Relationship of 2-Butoxyethyl Oleate
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The synergistic combination of these structural elements positions 2-butoxyethyl oleate as a versatile

lubricant additive capable of addressing multiple performance requirements simultaneously. The molecule's

architecture enables it to function effectively as a polarity modifier, film strength enhancer, and viscosity

modifier within diverse lubricant systems. Understanding these fundamental structure-activity relationships

enables formulators to more effectively select 2-butoxyethyl oleate for specific application requirements

and to optimize its concentration relative to other formulation components.

Conclusion and Future Perspectives
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2-Butoxyethyl oleate represents a versatile ester-based additive that continues to find application in

specialized lubricant formulations where balanced performance characteristics are required. The compound's

unique molecular structure delivers a combination of lubricity, solubility enhancement, and surface activity

that distinguishes it from simpler ester compounds. As lubricant technology evolves toward more sustainable

and environmentally compatible formulations, the position of 2-butoxyethyl oleate and similar esters

appears increasingly favorable due to their inherent biodegradability and potential derivation from

renewable resources [3].

Future development opportunities for 2-butoxyethyl oleate applications include more specialized high-

performance synthetic blends where its solubility-enhancing characteristics can improve the dispersion of

advanced additive packages. Additionally, the compound's surface activity and film-forming capabilities

suggest potential in emerging application areas such as synthetic compressor oils, biodegradable hydraulic

fluids, and specialized greases for extreme conditions. Further research into molecular analogs with modified

chain architectures may yield derivatives with optimized performance profiles for specific application

requirements, potentially expanding the utility of this chemistry platform across broader segments of the

lubricants market.

Need Custom Synthesis?
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References

1. UNII - 401N7O67AA [precision.fda.gov]

2. US4585565A - Metalworking lubricant comprising... - Google Patents [patents.google.com]

3. Additives for lubricants and functional fluids | LEHVOSS Italia [lehvoss.it]

4. - 2 109-39-7, Information for butoxyethyl - oleate ... 2 butoxyethyl oleate [chemnet.com]

5. - 2 | CAS#:109-39-7 | Chemsrc butoxyethyl oleate [chemsrc.com]

To cite this document: Smolecule. [Comprehensive Technical Application Notes: 2-Butoxyethyl Oleate

as a Specialty Lubricant]. Smolecule, [2026]. [Online PDF]. Available at:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 11 / 12 Tech Support

https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.lehvoss.it/en/products/additives-for-lubricants-and-functional-fluids
https://www.smolecule.com/products/s1511955?utm_src=pdf-body
https://www.smolecule.com/products/s1511955?utm_src=pdf-custom-synthesis
https://precision.fda.gov/uniisearch/srs/unii/401n7o67aa
https://patents.google.com/patent/US4585565A/en
https://www.lehvoss.it/en/products/additives-for-lubricants-and-functional-fluids
https://www.chemnet.com/Global/Products/2butoxyethyloleate/Suppliers-0-0.html
https://www.chemsrc.com/en/cas/109-39-7_584649.html
https://www.smolecule.com/products/b1511955#2-butoxyethyl-oleate-lubricant-applications
https://www.smolecule.com/products/b1511955#2-butoxyethyl-oleate-lubricant-applications
https://www.smolecule.com/products/s1511955?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


[https://www.smolecule.com/products/b1511955#2-butoxyethyl-oleate-lubricant-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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